Cas no 20633-51-6 (Urea,1,1'-tetramethylenebis[3-methyl- (7CI,8CI))

• Product Name: Urea,1,1'-tetramethylenebis[3-methyl- (7CI,8CI)
• CAS No: 20633-51-6
• MF: C₈H₁₈N₄O₂
• MW: 202.254121303558
• CID: 290662
• PubChem ID: 349414
• Update Time: 2025-04-19

Urea,1,1'-tetramethylenebis[3-methyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[4-(methylcarbamoylamino)butyl]urea
• SCHEMBL13466509
• NSC409110
• NSC-409110
• 20633-51-6
• DTXSID20325186
• Urea,1,1'-tetramethylenebis[3-methyl- (7CI,8CI)

• Inchi： 1S/C8H18N4O2/c1-9-7(13)11-5-3-4-6-12-8(14)10-2/h3-6H2,1-2H3,(H2,9,11,13)(H2,10,12,14)
• InChI Key： GESIKKWXOCUBMS-UHFFFAOYSA-N
• SMILES： O=C(NC)NCCCCNC(NC)=O

Computed Properties

• Exact Mass: 202.14314
• Monoisotopic Mass: 202.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 505.5°Cat760mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.475
• PSA: 82.26